Cas no 1780290-58-5 (2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-one
• CAS No: 1780290-58-5
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5939812
• PubChem ID: 84670101
• Update Time: 2025-05-23

2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-one
• EN300-1843272
• 1780290-58-5

• Inchi： 1S/C11H11N3O/c1-12-7-11(15)10-6-13-8-4-2-3-5-9(8)14-10/h2-6,12H,7H2,1H3
• InChI Key： IWHFRZHNQFIKDF-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1=CN=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.9Ų

Additional information on 2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-one

2-(Methylamino)-1-(quinoxalin-2-yl)ethan-1-one: A Comprehensive Overview

The compound 2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-one, with the CAS number 1780290-58-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a quinoxaline moiety with a methylamino ketone group, resulting in a molecule with versatile properties and potential applications.

Quinoxaline, a heterocyclic aromatic compound, forms the core of this molecule and contributes to its stability and electronic properties. The methylamino ketone group attached to the quinoxaline ring introduces additional functionality, such as hydrogen bonding capabilities and potential for further chemical modifications. This combination makes 2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-one a promising candidate for various research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. Researchers have explored its role as a kinase inhibitor, which is crucial in targeting various diseases, including cancer. The ability of this compound to interact with specific protein kinases has been extensively studied, with promising results in preclinical models. Furthermore, its structural versatility allows for the exploration of other therapeutic areas, such as neurodegenerative diseases and inflammatory conditions.

In addition to its pharmacological applications, 2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-one has shown potential in materials science. Its aromatic structure and functional groups make it a suitable candidate for use in organic electronics, particularly in the development of new semiconducting materials. Recent advancements in this field have demonstrated its ability to enhance the performance of organic field-effect transistors (OFETs), making it a valuable component in next-generation electronic devices.

The synthesis of this compound has also been optimized through innovative chemical methodologies. Researchers have developed efficient routes to synthesize 2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-one, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These advancements not only improve the yield and purity of the compound but also reduce the environmental impact of its production.

From an analytical perspective, the characterization of 2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-one has been enhanced by advanced spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have provided detailed insights into its molecular structure and properties. These analyses are essential for understanding its behavior in different chemical environments and for ensuring its quality in commercial applications.

Looking ahead, the future of 2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-one seems bright, with ongoing research exploring its potential in drug delivery systems and nanotechnology. Its ability to form stable complexes with other molecules makes it a candidate for drug encapsulation and controlled release mechanisms. Additionally, its role in nanomaterials could pave the way for novel applications in sensing technologies and energy storage systems.

In conclusion, 2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-one is a multifaceted compound that continues to captivate researchers across various disciplines. With its unique structure, diverse applications, and ongoing advancements in synthesis and characterization, this compound represents a significant contribution to modern chemistry and materials science.